

Application Notes & Protocols: Assessing Blood-Brain Barrier Penetration of Oxazepam Acetate

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Oxazepam acetate

CAS No.: 1824-74-4

Cat. No.: B1208856

[Get Quote](#)

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on methodologies to assess the blood-brain barrier (BBB) permeability of **oxazepam acetate**. We delve into the scientific rationale for utilizing a prodrug strategy for central nervous system (CNS) delivery, outline a multi-tiered experimental approach from high-throughput in vitro screening to gold-standard in vivo validation, and provide detailed, field-proven protocols. The protocols are designed to be self-validating, incorporating essential quality controls to ensure data integrity and reproducibility.

Introduction: The CNS Prodrug Strategy

The blood-brain barrier (BBB) is a formidable physiological obstacle in CNS drug development, a tightly regulated interface that prevents the vast majority of therapeutics from reaching their intended targets within the brain.[1][2] Oxazepam, a short-acting benzodiazepine, possesses therapeutic potential for various CNS disorders but its penetration into the brain is limited by its physicochemical properties, particularly the hydrogen bonding capacity of its hydroxyl group.[3]


A proven strategy to overcome this limitation is the prodrug approach.[4][5] By masking the polar hydroxyl group through esterification to form **oxazepam acetate**, we hypothesize an increase in lipophilicity. This modification is designed to enhance passive diffusion across the lipid-rich endothelial cells of the BBB.[6] Once in the CNS, endogenous esterases are expected to cleave the acetate group, regenerating the active parent drug, oxazepam, at the site of action.[4][7] This guide details the necessary assays to test this hypothesis and quantify the brain penetration of **oxazepam acetate**.

Compound Profiles

Property	Oxazepam	Oxazepam Acetate (Prodrug)	Rationale for Modification
Structure	Contains a free hydroxyl (-OH) group	Hydroxyl group is esterified to an acetate (-OCOCH ₃) group	Masking the polar hydroxyl group increases lipophilicity.
LogP (Predicted)	~2.2	> 2.2 (Increased)	Higher lipophilicity is generally correlated with enhanced passive diffusion across the BBB.[3]
Hydrogen Bonds	Donor: 1, Acceptor: ~3	Donor: 0, Acceptor: ~4	Reducing hydrogen bond donor count is a key strategy for improving BBB penetration.[3]
CNS Activity	Active Pharmacological Agent	Inactive Prodrug	The prodrug must be converted back to the active form in the brain to exert its therapeutic effect.[4]

A Phased Approach to BBB Penetration Assessment

A robust evaluation of BBB penetration involves a tiered workflow. This approach begins with high-throughput, cost-effective in vitro models to establish basic permeability and screen out non-viable candidates early. Promising compounds then advance to more complex, physiologically relevant in vitro and finally to definitive in vivo studies.



[Click to download full resolution via product page](#)

Caption: Tiered workflow for assessing BBB penetration.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

The PAMPA-BBB assay is a non-cell-based, high-throughput screen that models passive diffusion, the primary route for many CNS drugs.^[8] It measures a compound's ability to permeate from a donor well, through an artificial membrane coated with brain lipids, into an acceptor well.^{[9][10]} This initial screen provides a rapid assessment of a compound's intrinsic lipophilicity-driven permeability.

Principle

A filter plate's membrane is impregnated with a lipid solution (e.g., porcine brain lipid) dissolved in an organic solvent (e.g., dodecane), forming an artificial lipid bilayer.^{[8][11]} The test compound is added to the donor (apical) side, and permeability is determined by quantifying its concentration in the acceptor (basolateral) side after incubation.

Step-by-Step Methodology

- Prepare Reagents:
 - BBB Lipid Solution: Resuspend dried porcine brain lipids in dodecane to the desired concentration (e.g., 20 mg/mL).^[11] Sonicate until fully dissolved.
 - Assay Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.
 - Test Compound Solutions: Prepare a 10 mM stock of **oxazepam acetate** in DMSO. Create a 500 µM working solution by diluting the stock in PBS. Prepare identical solutions for control compounds.
- Coat PAMPA Plate:
 - Using a multichannel pipette, carefully apply 5 µL of the BBB Lipid Solution onto the membrane of each well of the donor plate. Avoid touching or puncturing the membrane.
- Assay Setup:
 - Add 300 µL of PBS to each well of the acceptor plate.

- Add 200 µL of the 500 µM test compound working solution to the donor plate wells. Include high permeability (e.g., testosterone) and low permeability (e.g., methotrexate) controls in separate wells.
- Carefully place the donor plate onto the acceptor plate, creating the "sandwich."
- Incubation:
 - Incubate the plate assembly at room temperature for 4 to 18 hours in a chamber with controlled humidity to prevent evaporation.[\[9\]](#)[\[11\]](#)
- Sample Collection & Analysis:
 - After incubation, carefully separate the plates.
 - Collect samples from both the donor and acceptor wells for quantification.
 - Analyze the concentration of **oxazepam acetate** in all samples using a validated LC-MS/MS method (see Section 6).

Data Analysis & Interpretation

The effective permeability coefficient (Pe) is calculated using the following equation:

$$Pe \text{ (cm/s)} = (-V_A / (\text{Area} * \text{time})) * \ln(1 - [\text{Drug}]_\text{acceptor} / [\text{Drug}]_\text{equilibrium})$$

Where:

- V_A is the volume of the acceptor well.
- Area is the surface area of the membrane.
- time is the incubation time in seconds.
- [Drug]_equilibrium is the concentration if the compound freely diffused until equilibrium.

Permeability Class	Pe (x 10 ⁻⁶ cm/s)	Expected BBB Penetration
High	> 4.0	High
Medium	2.0 - 4.0	Medium
Low	< 2.0	Low

Protocol 2: In Vitro Cell-Based BBB Model (hCMEC/D3)

To gain deeper insights beyond passive diffusion, a cell-based model is essential. The immortalized human cerebral microvascular endothelial cell line, hCMEC/D3, is a widely accepted model that forms tight junctions and expresses key transporters, providing a more physiologically relevant system.^{[12][13][14]} This assay can measure permeability and identify if the compound is a substrate for efflux transporters like P-glycoprotein (P-gp).^[15]

Principle

hCMEC/D3 cells are cultured on semi-permeable transwell inserts, where they form a polarized monolayer with tight junctions, mimicking the BBB in vitro.^{[12][16]} The transport of **oxazepam acetate** is measured in both directions: from the apical (blood) to basolateral (brain) side (A → B) and vice versa (B → A). An efflux ratio ($P_{app} B \rightarrow A / P_{app} A \rightarrow B$) greater than 2 suggests the involvement of active efflux.^[17]

Caption: Diagram of the hCMEC/D3 transwell assay setup.

Step-by-Step Methodology

- Cell Culture & Seeding:
 - Culture hCMEC/D3 cells according to supplier protocols.^{[13][18][19]} This typically involves using endothelial basal medium supplemented with growth factors on collagen-coated flasks.
 - Seed cells onto collagen-coated transwell inserts (e.g., 0.4 µm pore size) at a high density.
 - Culture for 7-10 days to allow for differentiation and formation of a tight monolayer.

- Verify Monolayer Integrity (Self-Validation):
 - TEER Measurement: Before the assay, measure the Trans-Epithelial Electrical Resistance (TEER) of the monolayer. Values should be $>100 \Omega \cdot \text{cm}^2$ to confirm tight junction integrity.
 - Lucifer Yellow Permeability: Concurrently with the test compound, add Lucifer Yellow (a low-permeability marker) to the donor well. Its Papp value should be $<1.0 \times 10^{-6} \text{ cm/s}$. Assays failing these QC checks should be discarded.[\[20\]](#)
- Transport Assay:
 - Wash the monolayer with pre-warmed transport buffer (e.g., HBSS, pH 7.4).
 - A $\rightarrow$ B Permeability: Add **oxazepam acetate** (e.g., $10 \mu\text{M}$) to the apical chamber. Add fresh transport buffer to the basolateral chamber.
 - B $\rightarrow$ A Permeability: Add **oxazepam acetate** to the basolateral chamber and fresh buffer to the apical chamber.
 - Incubate at 37°C , 5% CO_2 . Take samples from the receiver chamber at multiple time points (e.g., 30, 60, 90, 120 min) and replace with fresh buffer.
- Sample Analysis:
 - Quantify the concentration of **oxazepam acetate** (and parent oxazepam, to check for metabolism) in all samples via LC-MS/MS.

Data Analysis & Interpretation

Calculate the apparent permeability coefficient (Papp) for each direction:

$$\text{Papp (cm/s)} = (\text{dQ/dt}) / (\text{A} * \text{C}_0)$$

Where:

- dQ/dt is the steady-state flux rate (amount of drug transported per unit time).
- A is the surface area of the membrane.

- C_0 is the initial concentration in the donor chamber.

Calculate the Efflux Ratio (ER): $ER = P_{app}(B \rightarrow A) / P_{app}(A \rightarrow B)$

- $ER \approx 1$: Suggests passive diffusion is the dominant mechanism.
- $ER \geq 2$: Suggests the compound is a substrate for active efflux.

Protocol 3: In Vivo Microdialysis

In vivo microdialysis is the gold standard for measuring unbound drug concentrations in the brain interstitial fluid (ISF), providing the most accurate data for assessing BBB penetration.[21][22][23] This technique directly measures the pharmacologically active drug concentration at the target site.[21]

Principle

A microdialysis probe, which has a semi-permeable membrane at its tip, is surgically implanted into a specific brain region (e.g., striatum) of an anesthetized rodent. The probe is perfused with an isotonic solution (perfusate) at a slow, constant rate. Small molecules, like **oxazepam acetate** and oxazepam, diffuse from the brain ISF across the membrane and into the perfusate, which is collected in timed fractions (dialysate) for analysis.

Step-by-Step Methodology

- Surgical Implantation:
 - Anesthetize the animal (e.g., rat) and place it in a stereotaxic frame.
 - Surgically implant a guide cannula into the target brain region. Allow the animal to recover for at least 24 hours.
- Probe Insertion & Equilibration:
 - On the day of the experiment, insert the microdialysis probe through the guide cannula.
 - Begin perfusing the probe with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 0.5-2.0 $\mu\text{L}/\text{min}$).

- Allow the system to equilibrate for at least 1-2 hours before drug administration.
- Drug Administration & Sampling:
 - Administer **oxazepam acetate** to the animal via a relevant route (e.g., intravenous or intraperitoneal).
 - Simultaneously, begin collecting dialysate samples in timed fractions (e.g., every 20-30 minutes) into collection vials.
 - Collect parallel blood samples at corresponding time points to determine plasma concentrations.
- Probe Calibration (In Vivo Recovery):
 - Determine the probe's recovery rate, which is the efficiency of analyte diffusion from the ISF into the dialysate. This is a critical step for accurate quantification and can be done by methods like retrodialysis.
- Sample Processing & Analysis:
 - Immediately process blood samples to obtain plasma.
 - Analyze both dialysate and plasma samples for **oxazepam acetate** and oxazepam concentrations using a highly sensitive LC-MS/MS method.

Data Analysis & Interpretation

First, calculate the actual unbound brain concentration ($C_{u,brain}$) by correcting the measured dialysate concentration ($C_{dialysate}$) for the probe's recovery rate:

$$C_{u,brain} = C_{dialysate} / \text{Recovery Rate}$$

Next, determine the key parameter for BBB penetration, the unbound brain-to-plasma partition coefficient ($K_{p,uu}$):[\[24\]](#)

$$K_{p,uu} = AUC_{u,brain} / AUC_{u,plasma}$$

Where:

- $AUC_{u,brain}$ is the area under the curve for the unbound brain concentration over time.
- $AUC_{u,plasma}$ is the area under the curve for the unbound plasma concentration over time.

Kp,uu Value	Interpretation
$Kp_{uu} \approx 1$	Net transport across the BBB is governed by passive diffusion. [25]
$Kp_{uu} < 1$	Net transport is restricted, likely due to active efflux. [25] [26]
$Kp_{uu} > 1$	Net transport is enhanced, indicating active influx into the brain. [25] [26]

A $Kp_{uu} > 0.3$ is often considered a threshold for a compound to be classified as brain-penetrant in discovery programs.[\[24\]](#)

Analytical Method: LC-MS/MS Quantification

Accurate quantification of **oxazepam acetate** and its metabolite, oxazepam, in complex biological matrices like plasma and brain dialysate is critical. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and specificity.[\[27\]](#)[\[28\]](#)[\[29\]](#)

Sample Preparation

- Plasma/Dialysate: Use protein precipitation. Add 3 volumes of cold acetonitrile containing a suitable internal standard (e.g., deuterated oxazepam) to 1 volume of sample. Vortex, then centrifuge to pellet proteins. Transfer the supernatant for analysis.
- Brain Homogenate (for total brain concentration): Homogenize brain tissue in buffer, then perform protein precipitation or solid-phase extraction.

LC-MS/MS Conditions (Example)

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 μ m)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile[30]
Gradient	Optimized gradient from 10% to 95% Mobile Phase B
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MS/MS Transitions	Oxazepam:m/z 287 $\rightarrow$ 241 Oxazepam Acetate:m/z 329 $\rightarrow$ 287 Internal Standard: e.g., Oxazepam-d5 m/z 292 $\rightarrow$ 246

Note: Specific m/z transitions must be optimized empirically.

Conclusion

The evaluation of **oxazepam acetate**'s BBB penetration requires a systematic, multi-assay approach. By progressing from high-throughput in vitro screens like PAMPA-BBB to more complex cell-based models and culminating in the gold-standard in vivo microdialysis technique, researchers can build a comprehensive data package. This tiered strategy allows for early, cost-effective decision-making and provides a definitive, quantitative measure of brain exposure ($K_{p,uu}$). The protocols and validation checks outlined herein provide a robust framework for accurately assessing the potential of this CNS-targeted prodrug strategy.

References

- Anonymous. (2025). Prodrugs and their activation mechanisms for brain drug delivery - PMC - NIH.
- Anonymous. Progress in Drug Delivery to the Central Nervous System by the Prodrug Approach. MDPI.
- Berezowski, V. (2012). Seminar: In vitro approaches to the blood-brain barrier (Dr. Vincent Berezowski). YouTube.
- Banks, W. A. et al.

- Simon-Trompler, E. et al. (1982). Lorazepam and oxazepam esters. Hydrophobicity, hydrolysis rates and brain appearance. *Arzneimittelforschung*.
- de Visser, S. J. et al. (2003). Effects of oxazepam on event-related brain potentials, EEG frequency bands, and vigilance performance. *Psychopharmacology*.
- Garattini, S. et al. (1975). Biochemical and pharmacological properties of oxazepam. *Arzneimittelforschung*.
- Kalvass, J. C. et al. (2017). Unbound Brain-to-Plasma Partition Coefficient, $K_{p,uu,brain}$ —a Game Changing Parameter for CNS Drug Discovery and Development. *The AAPS Journal*.
- Deguchi, Y. et al. (2000). Application of in vivo brain microdialysis to the study of blood-brain barrier transport of drugs. *Journal of Pharmacological and Toxicological Methods*.
- Vu, K. et al. (2009). Immortalized Human Brain Endothelial Cell Line HCMEC/D3 as a Model of the Blood-Brain Barrier Facilitates In Vitro Studies of Central Nervous System Infection by *Cryptococcus neoformans*. *Eukaryotic Cell*.
- Oddo, A. et al. (2019). In-vitro blood–brain barrier modeling: A review of modern and fast-advancing technologies. *Journal of Controlled Release*.
- van Breemen, R. B., & Li, Y. (2006). Caco-2 cell permeability assays to measure drug absorption. *Expert Opinion on Drug Metabolism & Toxicology*.
- Anonymous. Parallel Artificial Membrane Permeability Assay (PAMPA). Evotec.
- Ciolino, L. A. et al. (2023). Development and validation of a liquid chromatography tandem mass spectrometry method for the analysis of 53 benzodiazepines in illicit drug samples.
- Cucullo, L. et al. (2020). In vitro Models of the Blood–Brain Barrier: Tools in Translational Medicine.
- Anonymous. Blood-Brain Barrier hCMEC/D3 Cell Line. Sigma-Aldrich.
- Anonymous.
- Joyce, M. J. et al. (1984). Oxazepam premedication in neurosurgical patients.
- Anonymous.
- Anonymous. Caco-2 Permeability Assay. Evotec.
- Deguchi, Y. (2001). Application of an In Vivo Brain Microdialysis Technique to Studies of Drug Transport Across the Blood-Brain Barrier. *Current Drug Metabolism*.
- Guttadauria, A. et al. (2023). A Computational Physics-based Approach to Predict Unbound Brain-to-Plasma Partition Coefficient, $K_{p,uu}$. *ChemRxiv*.
- Anonymous. (2025). (PDF) Prodrugs and their activation mechanisms for brain drug delivery.
- Anonymous. pampa-permeability-assay.pdf. Technology Networks.
- Anonymous. hCMEC/D3 - BCRJ - Cell Line. BCRJ.
- van Breemen, R. B., & Li, Y. (2025). Caco-2 cell permeability assays to measure drug absorption.
- Tracqui, A. et al. Detection of Nordiazepam and Oxazepam in *Calliphora Vicina* Larvae Using LC-MS/MS.

- Anonymous. (2025).
- Varadharajan, S. Building predictive unbound brain-to-plasma concentration ratio ($K_{p,uu,brain}$) models. Uppsala University.
- Shah, P. et al. (2019).
- Anonymous. LC-MS/MS Analysis of Urinary Benzodiazepines and Z-drugs via a Simplified, Mixed-Mode Sample Preparation Strategy.
- Anonymous. (2016). Why is the hCMEC/D3 cell line a robust in vitro BBB model?. Tebubio.
- Anonymous. PMBBB - BioAssay Systems. BioAssay Systems.
- Al-Ahmad, A. et al. (2022). Experimental Models of In Vitro Blood–Brain Barrier for CNS Drug Delivery: An Evolutionary Perspective. Pharmaceutics.
- Anonymous. (2024). Caco-2 cell permeability assay for drug absorption. Slideshare.
- Ferrara, S. J. et al. (2016). Sobetirome Prodrug Esters with Enhanced Blood-Brain Barrier Permeability. ACS Chemical Neuroscience.
- Anonymous. Synthetic cannabinoids. Wikipedia.
- Coulter, C. et al. (2016). Comparison of LC–MS-MS and GC–MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Progr. Journal of Analytical Toxicology.
- Anonymous. Parallel Artificial Membrane Permeability Assay (PAMPA)
- Moragues, M. et al. (2024). Application of machine learning to predict unbound drug bioavailability in the brain. European Journal of Pharmaceutical Sciences.
- Nakashima, T. et al. Experimental and Computational Methods to Assess Central Nervous System Penetration of Small Molecules. Journal of Pharmaceutical Sciences.
- Anonymous. Human Cerebral Microvascular Endothelial Cell Line (hCMEC/D3). Cedarlane Labs.
- Anonymous. Advanced drug permeability & transporter assays | In vitro DMPK services. Nuvisan.
- Anonymous. Plot of $K_{p,brain}$ and $K_{p,uu,brain}$ in the P-gp substrate before and....
- Pajouhesh, H., & Lenz, G. R. (2005). Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. The penetration of therapeutics across the blood-brain barrier: Classic case studies and clinical implications - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. In-vitro blood–brain barrier modeling: A review of modern and fast-advancing technologies - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. Medicinal Chemical Properties of Successful Central Nervous System Drugs - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Prodrugs and their activation mechanisms for brain drug delivery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. mdpi.com [mdpi.com]
- 6. Sobetirome Prodrug Esters with Enhanced Blood-Brain Barrier Permeability - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. researchgate.net [researchgate.net]
- 8. paralab.es [paralab.es]
- 9. PAMPA | Evotec [evotec.com]
- 10. cdn.technologynetworks.com [cdn.technologynetworks.com]
- 11. bioassaysys.com [bioassaysys.com]
- 12. Immortalized Human Brain Endothelial Cell Line HCMEC/D3 as a Model of the Blood-Brain Barrier Facilitates In Vitro Studies of Central Nervous System Infection by *Cryptococcus neoformans* - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 13. sigmaaldrich.com [sigmaaldrich.com]
- 14. teubio.com [teubio.com]
- 15. nuvisan.com [nuvisan.com]
- 16. mdpi.com [mdpi.com]
- 17. Caco-2 Permeability | Evotec [evotec.com]
- 18. bcrj.org.br [bcrj.org.br]
- 19. cedarlanelabs.com [cedarlanelabs.com]
- 20. youtube.com [youtube.com]
- 21. Application of in vivo brain microdialysis to the study of blood-brain barrier transport of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. benthamscience.com [benthamscience.com]

- 23. Crossing the Blood-Brain Barrier for Central Nervous System Drugs: Challenges and Evaluation Strategies - WuXi AppTec DMPK [dmpk.service.wuxiapptec.com]
- 24. Unbound Brain-to-Plasma Partition Coefficient, $K_{p,uu,brain}$ —a Game Changing Parameter for CNS Drug Discovery and Development - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 25. lup.lub.lu.se [lup.lub.lu.se]
- 26. Frontiers | Application of machine learning to predict unbound drug bioavailability in the brain [[frontiersin.org](https://www.frontiersin.org)]
- 27. Development and validation of a liquid chromatography tandem mass spectrometry method for the analysis of 53 benzodiazepines in illicit drug samples - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 28. [agilent.com](https://www.agilent.com) [[agilent.com](https://www.agilent.com)]
- 29. academic.oup.com [academic.oup.com]
- 30. [lcms.cz](https://www.lcms.cz) [[lcms.cz](https://www.lcms.cz)]
- To cite this document: BenchChem. [Application Notes & Protocols: Assessing Blood-Brain Barrier Penetration of Oxazepam Acetate]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1208856/docs#application-notes-protocols-assessing-blood-brain-barrier-penetration-of-oxazepam-acetate>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)